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Compound of Interest

Compound Name: CPI-455 hydrochloride

Cat. No.: B2875741

Application Notes and Protocols: CPI-455
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

CPI-455 hydrochloride is a potent and selective pan-inhibitor of the lysine-specific
demethylase 5 (KDM5) family of enzymes, with a half-maximal inhibitory concentration (IC50)
of 10 nM for KDM5A..[1][2][3] The KDM5 family of histone demethylases is crucial in regulating
gene expression by removing methyl groups from histone H3 on lysine 4 (H3K4).[4][5] By
inhibiting KDM5, CPI-455 leads to a global increase in H3K4 trimethylation (H3K4me3), a mark
associated with active gene transcription.[1][2][5] This activity makes CPI-455 a valuable tool
for studying the role of KDMS5 in various biological processes, including cancer biology, where it
has been shown to reduce the survival of drug-tolerant persister cancer cells.[1][2][5]

These application notes provide detailed protocols for the preparation and storage of CPI-455
hydrochloride stock solutions to ensure its stability and efficacy in experimental settings.

Chemical Properties

A summary of the key chemical properties of CPI-455 hydrochloride is provided in the table
below.
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Property Value Reference
CAS Number 2095432-28-1 [2][6]
Molecular Formula C16H15CIN4O [2][6]
Molecular Weight 314.77 g/mol [2][6]
Appearance White to off-white solid [2]

Solubility Data

The solubility of CPI-455 and its hydrochloride salt in various solvents is crucial for the
preparation of stock solutions. It is important to use fresh, anhydrous solvents, as moisture can
significantly impact solubility, particularly in DMSO.[3][6]

Solubility (CPI-  Solubility (CPI-
Solvent Notes Reference
455) 455 HCI)

Use of fresh,

anhydrous
DMSO is highly
recommended.
8.33 mg/mL
DMSO 30 mg/mL [2][3]6] [2][7]
(26.46 mM) .
Ultrasonic
assistance may
be needed for
dissolution.[2]
DMF 30 mg/mL - - [7]
Ethanol 5 mg/mL 3 mg/mL - [61[7]
DMSO:PBS (pH
0.05 mg/mL - - [7]
7.2) (1:20)
Water - Insoluble - [6]

Experimental Protocols
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Preparation of a 10 mM CPI-455 Hydrochloride Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CPI-455 hydrochloride in
dimethyl sulfoxide (DMSO).

Materials:

CPI-455 hydrochloride (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vial or a clear vial wrapped in aluminum foil

Vortex mixer

Sonicator (optional)

Calibrated micropipettes and sterile filter tips

Procedure:

Pre-warm the DMSO: Before opening, allow the anhydrous DMSO to warm to room
temperature to prevent moisture condensation.

+ Weigh the CPI-455 hydrochloride: In a sterile microcentrifuge tube, carefully weigh out the
desired amount of CPI-455 hydrochloride. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 0.31477 mg of CPI-455 hydrochloride (Molecular Weight = 314.77 g/mol

)

e Add DMSO: Add the appropriate volume of anhydrous DMSO to the CPI-455
hydrochloride. For a 10 mM solution, if you weighed 0.31477 mg, add 100 pL of DMSO.

» Dissolve the compound:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, sonicate the vial in a water bath for 5-10 minutes.
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o Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

 Aliquot for storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes.

o Storage: Store the aliquots at -80°C for long-term storage or at -20°C for short-term storage.

Storage and Stability

Proper storage of CPI-455 hydrochloride stock solutions is critical to maintain its chemical

integrity and biological activity.

Storage Condition

Solid Powder

Stock Solution in
Solvent

Reference

-80°C

6 months to 1 year

[2][6]

-20°C

3 years (as powder)

1 month

[2](6]

4°C

Sealed, away from

moisture

Not Recommended

[2]

Room Temperature

Shipping conditions

may vary

Not Recommended

[2]

Important Considerations:

» Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is highly recommended to

prevent degradation.[2]

e Protection from Light: Store stock solutions in amber vials or vials wrapped in foil to protect

them from light.

e Hygroscopic Nature: CPI-455 hydrochloride and DMSO are hygroscopic. Handle them in a

low-humidity environment and keep containers tightly sealed.[2]

Signaling Pathway and Experimental Workflow
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CPI-455 Mechanism of Action

CPI-455 acts as a pan-inhibitor of the KDM5 family of histone demethylases. This inhibition
leads to an increase in the global levels of H3K4me3, a histone mark associated with
transcriptionally active chromatin. This epigenetic modification can alter gene expression,
impacting various cellular processes.

Drug Intervention
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Caption: Mechanism of action of CPI-455 hydrochloride.

Experimental Workflow for Stock Solution Preparation

The following diagram outlines the key steps for preparing a CPI-455 hydrochloride stock
solution.
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Caption: Workflow for CPI-455 hydrochloride stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2875741#cpi-455-hydrochloride-stock-solution-
preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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